4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(4-methylsulfonylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO6S/c1-22(20,21)11-5-2-9(3-6-11)10-4-7-12(14(16)17)13(8-10)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: VWEDLJYXJLXUCU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H11NO6S
• DSSTOX Substance ID: DTXSID70691666
• Molecular Weight: 321.31 g/mol
• CAS RN: 1261898-64-9

Description

4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid (4-MSPNB) is an organic compound that is used in various scientific research applications, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological processes. 4-MSPNB is a white crystalline solid with a melting point of around 156°C and a molecular weight of 308.3 g/mol. It is soluble in water, methanol, and acetone and is insoluble in ether and chloroform.

Mechanism of Action

4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% is thought to act by inhibiting the activity of enzymes involved in the synthesis of fatty acids. Specifically, it is thought to inhibit the activity of fatty acid synthase (FAS), an enzyme responsible for the synthesis of long-chain fatty acids. Inhibition of FAS leads to a decrease in the production of fatty acids, which in turn leads to a decrease in the production of other compounds, such as cholesterol and triglycerides.
Biochemical and Physiological Effects
In addition to its inhibitory effects on FAS, 4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of several other enzymes involved in the metabolism of fatty acids, including acetyl-CoA carboxylase, acyl-CoA synthetase, and acyl-CoA dehydrogenase. It has also been shown to inhibit the activity of several other enzymes involved in the metabolism of carbohydrates, such as glucose-6-phosphatase and hexokinase. In addition, 4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments is its relatively low cost and availability. Additionally, it is relatively easy to synthesize and can be stored for extended periods of time without significant degradation. However, there are some limitations to its use, such as its potential for toxicity and the fact that it can react with other compounds in the environment.

Future Directions

The potential uses of 4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% are still being explored, and there are a number of potential future directions in which it could be used. For example, it could be used in the development of new drugs for the treatment of cancer and other diseases, as well as in the development of new materials for use in solar cells and other electronic devices. Additionally, it could be used in the study of the metabolism of fatty acids and in the development of new materials for use in drug delivery systems. Finally, it could be used in the development of new compounds for use in the synthesis of pharmaceuticals.

Synthesis Methods

4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% can be synthesized from the reaction of 4-methylsulfonylphenol and 2-nitrobenzoic acid in the presence of a catalyst, such as p-toluenesulfonic acid (PTSA). The reaction proceeds in two steps, starting with the formation of the intermediate 4-methylsulfonyl-2-nitrobenzaldehyde, which is then oxidized to 4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95%. The reaction is typically carried out at room temperature in an inert atmosphere, such as nitrogen or argon, and the yield can be as high as 95%.

Scientific Research Applications

4-(4-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% is used in various scientific research applications, such as in the synthesis of pharmaceuticals, in the study of biochemical and physiological processes, and in the development of new materials. For example, it has been used in the synthesis of a novel class of antimalarial compounds, as well as in the development of new materials for use in solar cells and other electronic devices. It has also been used in the study of the metabolism of fatty acids and in the development of new drugs for the treatment of cancer and other diseases.